Cas no 878462-02-3 ({4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate)

• Product Name: {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate
• CAS No: 878462-02-3
• MF: C₁₃H₈ClN₃O₃S
• MW: 321.738920211792
• CID: 5680525
• PubChem ID: 135746074
• Update Time: 2025-10-30

{4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• CHEMBL1866516
• SMR000710631
• EN300-26612155
• {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate
• HMS3012M11
• MLS001076999
• Z54316011
• 878462-02-3
• AKOS001257497

• Inchi： 1S/C13H8ClN3O3S/c14-9-2-1-7(5-15-9)13(19)20-6-10-16-8-3-4-21-11(8)12(18)17-10/h1-5H,6H2,(H,16,17,18)
• InChI Key： FKGATNROAKKHDT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC1=NC2C=CSC=2C(N1)=O

Computed Properties

• Exact Mass: 320.9974900g/mol
• Monoisotopic Mass: 320.9974900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Additional information on {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate

Comprehensive Overview of {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate (CAS No. 878462-02-3)

The compound {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate (CAS No. 878462-02-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thienopyrimidine core with a chloropyridine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutics.

In recent years, the demand for heterocyclic compounds like {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate has surged, driven by advancements in drug discovery and material science. This compound's pyrimidine and thiophene rings are known for their electron-rich properties, which are crucial in designing molecules with enhanced binding affinity and selectivity. Its 6-chloropyridine component further adds to its versatility, making it a subject of interest in the synthesis of small-molecule inhibitors and catalysts.

One of the most frequently searched questions related to this compound is its synthetic route and mechanism of action. Scientists have explored various pathways to synthesize {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate, often starting from readily available precursors like 2-aminothiophene-3-carboxylate and 6-chloronicotinic acid. The compound's bioactivity is attributed to its ability to modulate key cellular pathways, which has implications in treating conditions such as inflammation and metabolic disorders.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate. By modifying its functional groups, researchers aim to optimize its pharmacokinetic properties, such as solubility and bioavailability. This approach aligns with the growing trend of rational drug design, where computational tools and molecular docking studies play a pivotal role in predicting interactions with biological targets.

The compound's potential extends beyond pharmaceuticals. In the agrochemical sector, {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate is being investigated for its pesticidal activity. Its ability to disrupt essential enzymes in pests could lead to the development of eco-friendly alternatives to traditional pesticides. This aligns with the global push toward sustainable agriculture and reduced environmental impact.

From a commercial perspective, the availability of {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate is critical for research institutions and industries. Suppliers often highlight its high purity and stability, which are essential for reproducible experimental results. The compound's CAS No. 878462-02-3 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In conclusion, {4-oxo-1H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl 6-chloropyridine-3-carboxylate represents a fascinating area of study with broad applications. Its multifunctional structure and bioactive potential make it a valuable asset in both academic and industrial settings. As research continues to uncover its full capabilities, this compound is poised to play a significant role in advancing science and technology.